Cas no 59698-11-2 (2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl-)

2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl- structure
59698-11-2 structure
Product Name:2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl-
CAS No:59698-11-2
MF:C11H12O2
MW:176.211783409119
CID:337542
PubChem ID:13814844
Update Time:2025-04-19

2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl-
    • 6,8-dimethyl-3,4-dihydrochromen-2-one
    • DTXSID90550367
    • 6,8-Dimethyl-3,4-dihydro-2H-1-benzopyran-2-one
    • 59698-11-2
    • SCHEMBL6838590
    • Inchi: 1S/C11H12O2/c1-7-5-8(2)11-9(6-7)3-4-10(12)13-11/h5-6H,3-4H2,1-2H3
    • InChI Key: LVCXMUCYZSTHRP-UHFFFAOYSA-N
    • SMILES: O1C(CCC2C=C(C)C=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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